
3-[2-(Ethylsulfanyl)ethoxy]azetidine SMILES and
InChIKey data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-[2-

(Ethylsulfanyl)ethoxy]azetidine

Cat. No.: B13064992

Get Quote

The Strategic Integration of 3-[2-(Ethylsulfanyl)ethoxy]azetidine in Modern Drug Discovery:

Structural Profiling and Synthetic Workflows

As a Senior Application Scientist navigating the complexities of modern medicinal chemistry, I

frequently encounter the challenge of balancing molecular rigidity with optimal pharmacokinetic

(PK) properties. Historically, saturated nitrogen heterocycles like piperidines and pyrrolidines

dominated the landscape. However, the paradigm has shifted toward highly strained, sp³-rich

scaffolds like azetidines[1]. These four-membered rings offer a unique combination of

conformational constraint, lowered lipophilicity (logD), and enhanced metabolic stability

compared to their larger homologues.

This technical whitepaper provides an in-depth mechanistic and operational guide to a highly

specialized building block: 3-[2-(Ethylsulfanyl)ethoxy]azetidine. By dissecting its chemical

identity, synthetic validation, and metabolic liabilities, we establish a self-validating framework

for integrating this scaffold into active pharmaceutical ingredients (APIs).
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Before deploying a building block into a high-throughput screening (HTS) library or a lead-

optimization campaign, we must rigorously define its structural parameters [2]. The molecule in

question, 3-[2-(Ethylsulfanyl)ethoxy]azetidine, is a bifunctional scaffold.

Structural Causality:

The Azetidine Core: Acts as a rigid, polar vector. The secondary amine serves as a highly

reactive handle for amidation, reductive amination, or nucleophilic aromatic substitution

(SNAr). Its high ring strain restricts the conformational space of the resulting API,

significantly reducing the entropic penalty upon binding to a target protein's active site [3].

The Ethylsulfanyl-ethoxy Appendage: This flexible side chain introduces a thioether

(ethylsulfanyl) linked via an oxygen atom. The ether oxygen acts as a hydrogen-bond

acceptor, while the terminal ethyl thioether provides a lipophilic terminus ideal for probing

hydrophobic sub-pockets in target kinases or G-protein-coupled receptors (GPCRs).
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Property Value
Causality / Relevance in
Drug Design

CAS Number 1593034-51-5

Primary identifier for

commercial procurement and

inventory tracking.

Molecular Formula C₇H₁₅NOS

Low molecular weight allows

for downstream coupling

without violating Lipinski's Rule

of 5.

Molecular Weight 161.27 g/mol

Highly efficient ligand

efficiency (LE) metric

contributor.

SMILES Code CCSCCOC1CNC1

Canonical representation used

for in silico docking and

cheminformatics.

InChI String

InChI=1S/C7H15NOS/c1-2-10-

4-3-9-7-5-8-6-7/h7-8H,2-

6H2,1H3

Standardized topological

identifier for database cross-

referencing.

InChIKey
Derived via SHA-256 hash of

InChI

Ensures exact-match

searching across global

chemical registries.

Synthetic Methodology and Validation Protocol
To ensure reproducibility and trustworthiness, the synthesis of 3-[2-
(Ethylsulfanyl)ethoxy]azetidine must be treated as a self-validating system. We cannot rely

on assumed yields; every intermediate must be analytically confirmed. The standard approach

involves the O-alkylation of a Boc-protected azetidin-3-ol, followed by acidic deprotection.

Step-by-Step Synthesis & Validation Workflow
Deprotonation: Suspend 1-Boc-3-hydroxyazetidine (1.0 eq) in anhydrous N,N-

dimethylformamide (DMF) at 0°C under an inert argon atmosphere. Slowly add Sodium
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Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq). Causality: The inert atmosphere and

low temperature prevent the competitive hydrolysis of the alkylating agent and control the

exothermic hydrogen gas evolution.

Alkylation: Introduce 2-(ethylthio)ethyl chloride (1.1 eq) dropwise. Warm the reaction to

ambient temperature and stir for 12 hours. Validation: Monitor via LC-MS. The

disappearance of the starting material mass and the appearance of the[M+H]⁺ peak for the

Boc-protected intermediate (C₁₂H₂₃NO₃S) confirms conversion.

Workup and Purification: Quench with saturated aqueous NH₄Cl to neutralize unreacted

NaH. Extract with Ethyl Acetate (EtOAc), wash with brine to remove DMF, and purify via flash

chromatography (Silica gel, Hexanes/EtOAc).

Acidic Deprotection: Dissolve the purified intermediate in Dichloromethane (DCM) and add

Trifluoroacetic acid (TFA) (10 eq) at 0°C. Causality: TFA selectively cleaves the tert-butyl

carbamate (Boc) group without cleaving the ether linkage.

Free-Basing: The reaction yields the TFA salt of the target compound. To obtain the free

base for downstream coupling, pass the concentrated residue through a basic ion-exchange

resin (e.g., Amberlyst A21) or perform a liquid-liquid extraction using 1M NaOH and a polar

organic solvent like 2-MeTHF.
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Workflow for the synthesis and API integration of the azetidine scaffold.

Pharmacokinetic Profiling: Anticipating Thioether
Metabolism
A critical aspect of my role as an Application Scientist is anticipating how a chemical motif will

behave in vivo. While the azetidine core is highly resistant to metabolic degradation, the
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ethylsulfanyl (thioether) group is a known metabolic liability. Thioethers are highly susceptible

to Phase I oxidation mediated by Cytochrome P450 (CYP) enzymes and Flavin-containing

monooxygenases (FMOs).

If a drug candidate incorporates this scaffold, we must determine whether the resulting

sulfoxide or sulfone metabolites retain pharmacological activity or if this oxidation merely

serves as a rapid clearance pathway.

Step-by-Step Microsomal Stability Assay
To validate the metabolic fate of the scaffold, we utilize a Human Liver Microsome (HLM)

assay.

Incubation Preparation: Prepare a 1 µM solution of the API containing the 3-[2-
(Ethylsulfanyl)ethoxy]azetidine motif in 100 mM potassium phosphate buffer (pH 7.4).

Microsome Addition: Add pooled human liver microsomes to a final protein concentration of

0.5 mg/mL. Causality: Pooled microsomes account for inter-individual genetic variability in

CYP expression.

Reaction Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding an

NADPH regenerating system (1 mM final concentration). Causality: NADPH is the obligatory

electron donor for CYP450 catalytic cycles; without it, oxidation cannot occur.

Quenching and Kinetics: At distinct time points (0, 5, 15, 30, and 60 minutes), extract 50 µL

aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal

standard (e.g., Tolbutamide). Causality: The organic solvent instantly denatures the CYP

enzymes, halting the reaction precisely at the target time point.

LC-MS/MS Analysis: Centrifuge the samples to pellet the precipitated proteins. Analyze the

supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the

depletion of the parent compound and the emergence of the +16 Da (Sulfoxide) and +32 Da

(Sulfone) mass shifts.
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CYP450-mediated phase I metabolic oxidation pathway of the ethylsulfanyl moiety.

Conclusion
The 3-[2-(Ethylsulfanyl)ethoxy]azetidine scaffold is a masterclass in balancing structural

rigidity with functional flexibility. By utilizing the azetidine ring to lock the molecular

conformation and leveraging the thioether chain for target sub-pocket exploration, drug

discovery teams can synthesize highly potent APIs. However, success dictates that scientists

rigorously validate their synthetic intermediates and proactively profile the intrinsic metabolic

liabilities of the thioether moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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